1,6-Dihydro-2-(2-propoxyanilino)-6-oxo-5-pyrimidinecarboxylic acid

• CAS No.: 98772-02-2
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol
• IUPAC Name: 6-oxo-2-(2-propoxyanilino)-1H-pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C14H15N3O4/c1-2-7-21-11-6-4-3-5-10(11)16-14-15-8-9(13(19)20)12(18)17-14/h3-6,8H,2,7H2,1H3,(H,19,20)(H2,15,16,17,18)
• InChI Key: SYPFQPZYPNNRJU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC2=NC=C(C(=O)N2)C(=O)O

Description

1,6-Dihydro-2-(2-propoxyanilino)-6-oxo-5-pyrimidinecarboxylic acid is a useful research compound. Its molecular formula is C14H15N3O4 and its molecular weight is 289.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 1,6-dihydro-2-(2-propoxyanilino)-6-oxo-5-pyrimidinecarboxylate (8 g) and sodium hydroxide (3 g) are added to water (100 ml), and the mixture is refluxed with stirring for 1 hour. After cooling, the reaction mixture is acidified with acetic acid, and the resulting solid is collected by filtration and recrystallized from DMF. The precipitate is collected by filtration and added to water (100 ml), and the mixture is refluxed with stirring for 1 hour. After cooling, the product is collected by filtration and dried at 80° C. under reduced pressure to give 1,6-dihydro-2-(2-propoxyanilino)-6-oxo-5-pyrimidinecarboxylic acid (4.5 g). M.p. 202°-204° C.